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Compound of Interest

Compound Name: Yuehgesin C

Cat. No.: B15596405 Get Quote

Researchers and drug development professionals handling Yuehgesin C must adhere to

stringent safety protocols to ensure personal and environmental safety during its disposal. This

document provides a comprehensive overview of the recommended procedures for the proper

disposal of Yuehgesin C, based on available safety data.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult the substance's Safety

Data Sheet (SDS). Yuehgesin C is classified as harmful if swallowed or inhaled and causes

skin and serious eye irritation. Therefore, appropriate personal protective equipment (PPE)

must be worn at all times. This includes, but is not limited to, protective gloves, eye protection,

and face protection. Work should be conducted in a well-ventilated area, such as a fume hood,

to avoid inhalation of dust.

Key Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H402: Harmful to aquatic life.
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In the event of exposure, the following first aid measures should be taken:

If Swallowed: Call a POISON CENTER or doctor if you feel unwell. Rinse mouth.[1]

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention.

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

Quantitative Data Summary
The following table summarizes the key chemical and physical properties of Yuehgesin C.

Property Value

Molecular Formula C17H22O5

Molecular Weight 306.354 g/mol

Density 1.2±0.1 g/cm³

Boiling Point 474.7±45.0 °C at 760 mmHg

Flash Point 170.5±22.2 °C

Vapor Pressure 0.0±1.2 mmHg at 25°C

Data sourced from Chemsrc[2]

Step-by-Step Disposal Procedure
The primary recommendation for the disposal of Yuehgesin C is to use an approved waste

disposal plant.[1][3] The following steps provide a general operational plan for its collection and

disposal.

Waste Identification and Segregation:
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Clearly label all waste containers containing Yuehgesin C as "Hazardous Waste."

Segregate Yuehgesin C waste from other laboratory waste streams to avoid accidental

mixing with incompatible substances.

Containerization:

Use leak-proof, sealable containers that are compatible with Yuehgesin C.

Ensure containers are clearly labeled with the chemical name and associated hazards.

Do not overfill containers; leave adequate headspace to allow for expansion.

Storage:

Store waste containers in a designated, well-ventilated, and secure area away from

general laboratory traffic.

Storage areas should be cool and dry to maintain chemical stability.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Provide the contractor with a copy of the Safety Data Sheet and any other relevant

information about the waste.

Documentation:

Maintain accurate records of the amount of Yuehgesin C waste generated and the date of

disposal.

Keep copies of all waste manifests and other disposal documentation as required by

institutional and regulatory policies.

Experimental Protocols
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No specific experimental protocols for the disposal or degradation of Yuehgesin C were found

in the available search results. The recommended procedure is to transfer the material to a

licensed hazardous waste disposal company.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Yuehgesin C.
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Caption: Logical workflow for the safe disposal of Yuehgesin C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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